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Compound of Interest

Compound Name: Allyl methyl sulfide

Cat. No.: B105113 Get Quote

Essential Safety and Handling Guide for Allyl Methyl
Sulfide
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for handling Allyl methyl sulfide, including detailed operational and

disposal plans to foster a secure research environment.

Chemical Profile and Hazards

Allyl methyl sulfide (CAS No. 10152-76-8) is a highly flammable liquid and vapor with a

strong stench.[1][2] It is crucial to handle this chemical with appropriate personal protective

equipment and within a controlled environment to mitigate risks. Principal hazards include

flammability and potential irritation to the eyes, skin, and respiratory system.[3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Allyl methyl
sulfide.
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Property Value Source

Flash Point 18 °C (64.4 °F) - closed cup [4][5]

Boiling Point 91-93 °C [5]

Density 0.803 g/mL at 25 °C [5]

Storage Temperature
2-8°C

(Refrigerator/flammables)
[4][5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The following table outlines the

required equipment.
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Body Part Protective Equipment
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile, butyl, or neoprene

gloves are recommended for

good protection against both

dry and liquid chemicals.[6]

Always use unlined, elbow-

length gloves to protect the

wrists.[6]

Eyes/Face

Safety glasses with side

shields, chemical safety

goggles, or a face shield

Goggles or a face shield

should be worn whenever

there is a splash hazard.[6] A

face shield can be worn over

goggles for enhanced

protection.[6]

Body
Laboratory coat or chemical-

resistant suit

A lab coat should be worn over

regular work clothes. For

situations with a higher risk of

splashes, a chemical-resistant

suit may be necessary.[6][7]

Respiratory

Type ABEK (EN14387)

respirator filter or a self-

contained breathing apparatus

(SCBA)

A respirator is necessary when

working outside of a fume

hood or when ventilation is

inadequate.[5] The specific

type of respirator and cartridge

should be chosen based on

the potential concentration of

airborne contaminants.

Operational Plan for Handling Allyl Methyl Sulfide
Adherence to a strict operational protocol is essential for safety.

Pre-Operational Checks
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Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash

is at the appropriate height.

Assemble all PPE: Before handling the chemical, don all required personal protective

equipment as detailed in the table above.

Prepare Spill Kit: Have a chemical spill kit readily accessible. The kit should contain an inert

absorbent material (e.g., sand, silica gel, activated carbon adsorbent), a sealed container for

waste, and spark-proof tools.[1][4]

Eliminate Ignition Sources: Remove all potential ignition sources, such as open flames, hot

surfaces, and spark-producing equipment, from the work area.[1][2]

Step-by-Step Handling Procedure
Grounding and Bonding: When transferring Allyl methyl sulfide from one container to

another, ensure that both containers are properly grounded and bonded to prevent static

discharge.[1][8]

Use Spark-Proof Tools: All tools used for handling must be of a non-sparking variety.[1][8]

Dispensing: Conduct all dispensing and handling operations within a certified chemical fume

hood to minimize inhalation exposure.[4][8]

Avoid Contact: Take care to avoid contact with eyes, skin, and clothing.[4][8]

Container Sealing: Keep the container tightly closed when not in use to prevent the escape

of vapors.[4][8]

Post-Handling Procedures
Decontamination: Thoroughly clean the work area after use.

PPE Removal: Remove personal protective equipment in the correct order to avoid cross-

contamination. Wash hands thoroughly with soap and water after removing gloves.

Storage: Return the chemical to its designated storage location, which should be a cool, dry,

well-ventilated area, such as a refrigerator rated for flammable materials.[4][8]
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Disposal Plan
Proper disposal of Allyl methyl sulfide and contaminated materials is critical to prevent

environmental contamination and ensure safety.

Waste Collection
Segregation: Collect all waste materials contaminated with Allyl methyl sulfide, including

empty containers, used absorbent materials, and contaminated PPE, in a designated,

properly labeled, and sealed hazardous waste container.[1]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "Allyl methyl sulfide."

Disposal Procedure
Professional Disposal: Allyl methyl sulfide is considered hazardous waste and must be

disposed of through a licensed professional waste disposal service.[2][9] Do not dispose of it

down the drain.[9]

Regulatory Compliance: Ensure that all disposal activities comply with local, regional, and

national hazardous waste regulations.[1][2] Empty containers may retain product residue and

are also considered hazardous.[1][8]

Emergency Procedures
In the event of an emergency, follow these procedures immediately.

Chemical Spill
Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert

others.[9]

Ventilate: Ensure the area is well-ventilated.[4]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material.

[4]
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Cleanup: Use spark-proof tools to collect the absorbed material and place it in a sealed

container for hazardous waste disposal.[1][4]

Personal Exposure
Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing.[8] Seek medical attention.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Seek immediate medical attention.[8]

Inhalation: Move the individual to fresh air immediately.[8] If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration.[8] Seek immediate medical aid.[8]

Ingestion: Do NOT induce vomiting.[8] If the person is conscious and alert, have them rinse

their mouth and drink 2-4 cupfuls of milk or water.[8] Seek immediate medical attention.[8]

Visual Workflow for Handling and Emergency
Procedures
The following diagram illustrates the logical flow of the handling and emergency response

protocols for Allyl methyl sulfide.
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Standard Handling Procedure

Emergency Protocol

Start: Handling Allyl Methyl Sulfide

1. Pre-Operational Checks
(Fume Hood, PPE, Spill Kit, No Ignition)

End: Safe Completion End: Emergency Resolved

2. Handling Procedure
(Grounding, Spark-Proof Tools, Fume Hood)

3. Post-Handling
(Decontamination, PPE Removal, Storage)

Spill Detected Personal Exposure

Exposure?

No

Spill Response
(Evacuate, Ventilate, Contain, Clean)

YesNo

Exposure Response
(Flush, Remove Clothing, Seek Medical Aid)

Yes

Click to download full resolution via product page

Caption: Workflow for handling Allyl methyl sulfide and responding to emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b105113?utm_src=pdf-body-img
https://www.benchchem.com/product/b105113?utm_src=pdf-body
https://www.benchchem.com/product/b105113?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. fishersci.com [fishersci.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. allyl methyl sulfide, 10152-76-8 [thegoodscentscompany.com]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. Allyl methyl sulfide 98 10152-76-8 [sigmaaldrich.com]

6. Welcome to PSEP! [core.psep.cce.cornell.edu]

7. PI28/PI061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]

8. Allyl methyl sulfide(10152-76-8)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

9. hpc-standards.com [hpc-standards.com]

To cite this document: BenchChem. [Personal protective equipment for handling Allyl methyl
sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105113#personal-protective-equipment-for-handling-
allyl-methyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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